N-[3-(4-ethoxyphenyl)propyl]-2-methylpropanamide

• IUPAC Name: N-[3-(4-ethoxyphenyl)propyl]-2-methylpropanamide
• InChI: InChI=1S/C15H23NO2/c1-4-18-14-9-7-13(8-10-14)6-5-11-16-15(17)12(2)3/h7-10,12H,4-6,11H2,1-3H3,(H,16,17)
• InChI Key: PRGYJFLCAONYIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CCCNC(=O)C(C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

“N-[3-(4-ethoxyphenyl)propyl]-2-methylpropanamide” is a chemical compound. It has been identified as an inhibitor of SLC15A4, a protein involved in the innate immune system. The compound is associated with the regulation of the immune adapter TASL and the nucleic acid-sensing TLR7/8 pathway.

Mechanism of Action

The compound inhibits the nucleic acid-sensing TLR7/8 pathway activating IRF5 by disrupting the SLC15A4-TASL adapter module. It binds a lysosomal outward-open conformation incompatible with TASL binding on the cytoplasmic side, leading to degradation of TASL. This interrupts the TLR7/8-IRF5 signaling pathway and prevents downstream proinflammatory responses.

Future Directions

The compound has potential therapeutic implications for diseases associated with dysregulation of the innate immune system, such as systemic lupus erythematosus. It represents a proof-of-concept for the development of therapeutics against this disease.